Cas no 1707378-89-9 (2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetic acid)

• Product Name: 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetic acid
• CAS No: 1707378-89-9
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5191267
• Update Time: 2026-03-05

2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (5-Ethyl-4-methyl-6-oxo-6H-pyrimidin-1-yl)-acetic acid
• 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetic acid

• Inchi： 1S/C9H12N2O3/c1-3-7-6(2)10-5-11(9(7)14)4-8(12)13/h5H,3-4H2,1-2H3,(H,12,13)
• InChI Key： WVWTZBOAHKMDBO-UHFFFAOYSA-N
• SMILES： C1N(CC(O)=O)C(=O)C(CC)=C(C)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetic acid

2-(5-Ethyl-4-Methyl-6-Oxo-1,6-Dihydropyrimidin-1-Yl)Acetic Acid (CAS No: 1707378-89-9)

The compound 2-(5-Ethyl-4-Methyl-6-Oxo-1,6-Dihydropyrimidin-1-Yl)Acetic Acid (CAS No: 1707378-89-9) is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of dihydropyrimidines, which are known for their diverse biological activities and applications in drug discovery. The CAS number 1707378-89-9 uniquely identifies this compound in chemical databases, ensuring its accurate identification and reference in scientific literature.

The molecular structure of 2-(5-Ethyl-4-Methyl-6-Oxo-1,6-Dihydropyrimidin-1-Yl)Acetic Acid is characterized by a dihydropyrimidine ring system with substituents at positions 5 and 4, namely an ethyl group and a methyl group, respectively. The acetic acid moiety attached to position 2 of the ring introduces additional functional groups that can influence the compound's chemical reactivity and biological activity. This structure has been extensively studied for its potential in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of 2-(5-Ethyl-4-Methyl-6-Oxo-1,6-Dihydropyrimidin-1-Yl)Acetic Acid to various protein targets. For instance, molecular docking studies have revealed its potential to inhibit key enzymes involved in cancer progression, such as cyclin-dependent kinases (CDKs). These findings underscore the importance of this compound as a lead molecule in anti-cancer drug development.

In addition to its pharmacological applications, 2-(5-Ethyl-4-Methyl-6-Oxo-1,6-Dihydropyrimidin-Yl)Acetic Acid has been explored for its role in agrochemicals. Researchers have investigated its ability to act as a herbicide or fungicide by targeting specific metabolic pathways in plants and pathogens. This dual functionality highlights the versatility of this compound across different domains of chemical research.

The synthesis of 2-(5-Ethyl...